Cas no 705-14-6 (N-(4-Fluorobenzyl)Cyclopropanamine)
705-14-6 structure
Product Name:N-(4-Fluorobenzyl)Cyclopropanamine
CAS No:705-14-6
MF:C10H12FN
MW:165.207386016846
MDL:MFCD29038737
CID:858867
PubChem ID:3915385
Update Time:2025-09-22
N-(4-Fluorobenzyl)Cyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-1-(4-fluorophenyl)methanamine
- SCHEMBL1239995
- cyclopropyl(4-fluorophenyl)methanamine
- 705-14-6
- Y11734
- a-Cyclopropyl-4-fluoro-benzylamine
- DTXSID301276128
- SB76257
- Z291232556
- AKOS000169092
- alpha-Cyclopropyl-4-fluorobenzenemethanamine
- EN300-72692
- SB76186
- FT-0660229
- SB45771
- AKOS022208653
- (1S)CYCLOPROPYL(4-FLUOROPHENYL)METHYLAMINE
- Cyclopropyl-(4-fluorophenyl)methanamine
- N-(4-Fluorobenzyl)Cyclopropanamine
-
- MDL： MFCD29038737
- Inchi： 1S/C10H12FN/c11-9-5-3-8(4-6-9)10(12)7-1-2-7/h3-7,10H,1-2,12H2
- InChI Key： DMSWDNXXNCUYLN-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C1CC1)N
Computed Properties
- Exact Mass: 165.095377549g/mol
- Monoisotopic Mass: 165.095377549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 236.8±15.0 °C at 760 mmHg
- Flash Point: 107.4±8.3 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
N-(4-Fluorobenzyl)Cyclopropanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(4-Fluorobenzyl)Cyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC449021-250mg |
a-Cyclopropyl-4-fluoro-benzylamine |
705-14-6 | 250mg |
£798.00 | 2024-05-24 | ||
| TRC | N256750-100mg |
N-(4-Fluorobenzyl)Cyclopropanamine |
705-14-6 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N256750-250mg |
N-(4-Fluorobenzyl)Cyclopropanamine |
705-14-6 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | N256750-500mg |
N-(4-Fluorobenzyl)Cyclopropanamine |
705-14-6 | 500mg |
$ 600.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1000304-5g |
cyclopropyl(4-fluorophenyl)methanamine hydrochloride |
705-14-6 | 95% | 5g |
$1550 | 2024-08-02 | |
| Enamine | EN300-72692-0.05g |
cyclopropyl(4-fluorophenyl)methanamine |
705-14-6 | 85% | 0.05g |
$103.0 | 2023-04-20 | |
| Enamine | EN300-72692-0.1g |
cyclopropyl(4-fluorophenyl)methanamine |
705-14-6 | 85% | 0.1g |
$153.0 | 2023-04-20 | |
| Enamine | EN300-72692-0.25g |
cyclopropyl(4-fluorophenyl)methanamine |
705-14-6 | 85% | 0.25g |
$218.0 | 2023-04-20 | |
| Enamine | EN300-72692-0.5g |
cyclopropyl(4-fluorophenyl)methanamine |
705-14-6 | 85% | 0.5g |
$344.0 | 2023-04-20 | |
| Enamine | EN300-72692-1.0g |
cyclopropyl(4-fluorophenyl)methanamine |
705-14-6 | 85% | 1g |
$441.0 | 2023-04-20 |
N-(4-Fluorobenzyl)Cyclopropanamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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